Cas no 215108-37-5 (Adenosine, N-cyclopropyl-2'-deoxy-)

• Product Name: Adenosine, N-cyclopropyl-2'-deoxy-
• CAS No: 215108-37-5
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 1408522
• PubChem ID: 493440
• Update Time: 2025-04-20

Adenosine, N-cyclopropyl-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-cyclopropyl-2'-deoxy-
• (2R,3S,5R)-5-[6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• 5-(6-Cyclopropylamino-purin-9-yl)-2-hydroxymethyl-tetrahydro-furan-3-ol
• DTXSID60333245
• 215108-37-5
• CHEMBL1790738
• (2R,3S,5R)-5-[6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)tetrahydrofuran-3-ol
• BDBM50369636
• (2R,3S,5R)-5-(6-(Cyclopropylamino)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol

• Inchi： 1S/C13H17N5O3/c19-4-9-8(20)3-10(21-9)18-6-16-11-12(17-7-1-2-7)14-5-15-13(11)18/h5-10,19-20H,1-4H2,(H,14,15,17)/t8-,9+,10+/m0/s1
• InChI Key： XJXYMDXJBRCQMC-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C1=NC=NC=2NC1CC1)O

Computed Properties

• Exact Mass: 291.13331
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.32